Cas no 1073372-05-0 (Piperidinomethyl-4-phenylboronic acid pinacol ester hydrochloride)

• Product Name: Piperidinomethyl-4-phenylboronic acid pinacol ester hydrochloride
• CAS No: 1073372-05-0
• MF: C₁₈H₂₉BClNO₂
• MW: 337.692364454269
• CID: 890642
• PubChem ID: 46739033
• Update Time: 2025-04-19

Piperidinomethyl-4-phenylboronic acid pinacol ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidinomethyl-4-phenylboronic acid pinacol ester hydrochloride
• 1-(4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperidine HCl
• 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperidine hydrochloride
• ANW-41767
• C-1987
• CTK8B3097
• PIPERIDINOMETHYL-4-PHENYLBORONIC ACID PINACOL ESTER HCL
• RP00326
• SureCN1428092
• Y6977
• 1-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]piperidine;hydrochloride
• 1-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzyl]-piperidine hydrochloride
• 1073372-05-0
• GHZFFUFGGFSPDV-UHFFFAOYSA-N
• DB-215559
• J-503191
• starbld0018031
• AKOS025293971
• J-000628
• SCHEMBL1428092

• Inchi： 1S/C18H28BNO2.ClH/c1-17(2)18(3,4)22-19(21-17)16-10-8-15(9-11-16)14-20-12-6-5-7-13-20;/h8-11H,5-7,12-14H2,1-4H3;1H
• InChI Key： GHZFFUFGGFSPDV-UHFFFAOYSA-N
• SMILES： Cl.O1B(C2C=CC(=CC=2)CN2CCCCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 337.1979870g/mol
• Monoisotopic Mass: 337.1979870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7Ų